Cas no 2308230-67-1 (1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one)

1-{3-Methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one is a heterocyclic compound featuring an azetidine core functionalized with a 1,3,4-oxadiazole ring and a pyridinyl substituent. The presence of the acryloyl group (prop-2-en-1-one) enhances its reactivity, making it a valuable intermediate in medicinal chemistry and drug discovery. The oxadiazole moiety contributes to its potential bioactivity, particularly in targeting enzymes or receptors. Its structural complexity allows for selective modifications, enabling applications in the development of kinase inhibitors or other therapeutic agents. The compound's stability and synthetic versatility make it suitable for further derivatization in pharmaceutical research.
1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one structure
2308230-67-1 structure
Product Name:1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one
CAS No:2308230-67-1
MF:C14H14N4O2
MW:270.28656244278
CID:5415274
PubChem ID:165766806
Update Time:2025-11-02

1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
    • Z2732399402
    • 2308230-67-1
    • EN300-26609976
    • 1-[3-Methyl-3-[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]-1-azetidinyl]-2-propen-1-one
    • 1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one
    • Inchi: 1S/C14H14N4O2/c1-3-11(19)18-8-14(2,9-18)13-17-16-12(20-13)10-5-4-6-15-7-10/h3-7H,1,8-9H2,2H3
    • InChI Key: VOHGFWFRYDHCDN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=NC=CC=2)=NN=C1C1(C)CN(C(C=C)=O)C1

Computed Properties

  • Exact Mass: 270.11167570g/mol
  • Monoisotopic Mass: 270.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 72.1Ų

1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26609976-1.0g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
1.0g
$956.0 2025-03-20
Enamine
EN300-26609976-1g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1
1g
$0.0 2023-09-12
Enamine
EN300-26609976-0.05g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
0.05g
$803.0 2025-03-20
Enamine
EN300-26609976-0.25g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
0.25g
$880.0 2025-03-20
Enamine
EN300-26609976-0.1g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
0.1g
$842.0 2025-03-20
Enamine
EN300-26609976-0.5g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
0.5g
$919.0 2025-03-20
Enamine
EN300-26609976-5.0g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
5.0g
$2774.0 2025-03-20
Enamine
EN300-26609976-10.0g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
10.0g
$4114.0 2025-03-20
Enamine
EN300-26609976-2.5g
1-{3-methyl-3-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]azetidin-1-yl}prop-2-en-1-one
2308230-67-1 95.0%
2.5g
$1874.0 2025-03-20

Additional information on 1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one

1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one (CAS No. 2308230-67-1): A Comprehensive Overview

1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one (CAS No. 2308230-67-1) is a novel heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This 1,3,4-oxadiazole derivative combines a pyridine ring with an azetidine core, creating a versatile scaffold for drug discovery and functional materials.

The molecular structure of 1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one features several pharmacologically important motifs. The 1,3,4-oxadiazole ring is known for its bioisosteric properties with ester and amide functionalities, while the pyridin-3-yl group contributes to enhanced binding affinity in biological systems. The presence of the prop-2-en-1-one (acryloyl) moiety makes this compound particularly interesting for Michael addition reactions and covalent binding applications.

Recent studies have highlighted the potential of CAS 2308230-67-1 in medicinal chemistry, particularly in the development of kinase inhibitors. The compound's ability to form hydrogen bonds through its oxadiazole nitrogen atoms and the pyridine nitrogen makes it a promising scaffold for targeting ATP-binding sites. Researchers are particularly interested in its application for neurodegenerative diseases, given the growing global concern about Alzheimer's and Parkinson's diseases.

In material science, 1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one has shown potential as a building block for organic semiconductors. Its conjugated system and electron-deficient oxadiazole ring make it suitable for electron-transport materials in OLED devices. This aligns with current industry trends toward more efficient and sustainable display technologies.

The synthesis of CAS 2308230-67-1 typically involves multi-step organic reactions starting from commercially available pyridine-3-carboxylic acid. Key steps include the formation of the 1,3,4-oxadiazole ring through cyclization of diacylhydrazides, followed by introduction of the azetidine moiety. Recent advances in flow chemistry have improved the yield and purity of this compound, addressing common questions about scalable synthesis methods.

Analytical characterization of 1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one typically employs HPLC, NMR (both 1H and 13C), and mass spectrometry. The compound shows good stability under standard storage conditions, with researchers reporting successful long-term storage at -20°C under inert atmosphere. These properties answer frequent queries about compound handling and storage.

Current market research indicates growing demand for CAS 2308230-67-1 among pharmaceutical and material science research organizations. The compound's price reflects its specialized nature and the complexity of its synthesis. Several contract research organizations now offer custom synthesis services for this molecule, responding to the increasing need for modified analogs in structure-activity relationship studies.

Environmental and safety assessments of 1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one suggest it requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling this compound, addressing common workplace safety questions.

Future research directions for CAS 2308230-67-1 include exploration of its potential in PROTAC (Proteolysis Targeting Chimeras) technology and as a covalent warhead in targeted therapies. These applications align with current trends in precision medicine and targeted protein degradation, making this compound particularly relevant to contemporary drug discovery efforts.

For researchers considering working with 1-{3-methyl-3-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylazetidin-1-yl}prop-2-en-1-one, it's important to note that several analogs and derivatives have been reported in recent patent literature. These modifications often focus on the prop-2-en-1-one moiety or the azetidine nitrogen, suggesting these as key points for structural optimization in drug discovery programs.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd